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An In-depth Analysis of Health Data and Methodologies Following the Fukushima Daiichi
Nuclear Accident

This technical guide provides a comprehensive overview of the public health data of Namie
town residents following the 2011 Great East Japan Earthquake, tsunami, and subsequent
Fukushima Daiichi Nuclear Power Plant accident. The document is intended for researchers,
scientists, and drug development professionals, offering a detailed examination of the
gquantitative health data, experimental protocols of the major health surveys, and a review of
the molecular-level impact of radiation exposure.

Following the nuclear incident, the Fukushima Health Management Survey (FHMS) was
established to monitor the long-term health of the residents of Fukushima Prefecture, including
those from Namie, who were all evacuated. This survey is the primary source of public health
data and is composed of a Basic Survey focused on estimating radiation doses and four
detailed surveys: the Thyroid Ultrasound Examination, the Comprehensive Health Check, the
Mental Health and Lifestyle Survey, and the Pregnancy and Birth Survey.[1]

Quantitative Health Data of Namie and Fukushima
Residents

The following tables summarize the key quantitative data gathered from the FHMS and other
relevant studies concerning the residents of Namie and the broader Fukushima Prefecture.
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Table 1: Estimated External and Internal Radiation
Doses

This table presents the estimated radiation doses for residents, providing a crucial context for
the subsequent health data. The Basic Survey of the FHMS estimated external doses for the
first four months after the accident.[2][3] Internal doses were assessed through whole-body
counter measurements.
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Dose Category

Population

Value

Source

External Dose (First 4
Months)

Fukushima Prefecture
(FHMS Respondents)

Mean: 0.8 mSv; Max:
25 mSv

[4]

Namie and litate

(High-priority areas)

Higher doses
observed, but specific
mean not readily

available.

[2]

Temporal Stay in
Namie (Sept 2016)

Median personal dose
equivalent rate: 0.12
puSv/h

[5]

Internal Dose
(Committed Effective

Dose)

Evacuees from highly
contaminated areas

(including Namie)

90th percentile: ~0.1
mSv; Max: 0.63 mSv
(from Cesium-
134/137)

[6]

Residents living south

of the plant

Maximum annual
effective dose from
Cs-137:0.029

mSv/year

Self-consumed crops
in Namie (2020)

Additional internal
dose (adult males):
0.032 mSv

[8]

Inhalation of
Radon/Thoron in

Namie

Annual effective dose:
2.5 mSv (1.9 mSv
from Radon, 0.6 mSv

from Thoron)

Thyroid Equivalent
Dose (from lodine-
131)

Residents and

Evacuees

Median: 4.2 mSv
(children), 3.5 mSv
(adults); Max: 23 mSv
(children), 33 mSv
(adults)

[7]
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Table 2: Comprehensive Health Check - Key Findings for

Evacuees

The Comprehensive Health Check was conducted for residents of evacuation zones to monitor

for lifestyle-related diseases. While specific data tables for Namie are not publicly available in a

disaggregated format, the following findings for the evacuee population of Fukushima provide

important insights.

Observation in Evacuee

Health Indicator . Source
Population
Increased prevalence of being

Body Mass Index (BMI) ) [6]
overweight.

Hypertension Increased prevalence. [6]

Diabetes Mellitus Increased prevalence. [6]

Dyslipidemia Increased prevalence. [6]

Liver Dysfunction Increased prevalence. [6]
Increased rate through 2017,

] associated with thinness and
Anemia (Males) [10]

older age, suggesting

malnutrition as a factor.

Table 3: Mental Health and Lifestyle Survey - Key
Findings for Evacuees

This survey assessed the psychological impact of the disaster and evacuation on residents.
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. Finding in Evacuee
Metric . Source
Population

Higher prevalence of severe

Psychological Distress psychological distress 6]
(Kessler 6 - K6) compared to the general

population.
Post-Traumatic Stress Elevated symptoms observed
Disorder (PTSD) in the evacuee population.

Table 4: Thyroid Ultrasound Examination - Cancer
Detection Rates

The thyroid ultrasound examination was conducted for all residents aged 18 or younger at the

time of the accident.

. Number of Examinees Number of Malignancies

Screening Round . .
(Fukushima) Detected (Fukushima)

First Screening (2011-2014) ~300,000 116

Second Screening (2014-
~270,000 71

2016)

Third Screening (2016-2018) ~218,000 31

Fourth Screening (2018-2020) Data collection ongoing 33

Note: The interpretation of these findings is complex, with ongoing debate regarding the
contribution of the screening effect versus radiation exposure.

Experimental Protocols

This section details the methodologies for the key surveys and measurements undertaken as
part of the public health monitoring of Namie and Fukushima residents.
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Fukushima Health Management Survey (FHMS)
Workflow

The FHMS is a large-scale, long-term epidemiological study. The overall workflow is depicted

below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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